Cas no 922-65-6 (1,4-pentadien-3-ol)

1,4-pentadien-3-ol structure
1,4-pentadien-3-ol structure
Product Name:1,4-pentadien-3-ol
CAS No:922-65-6
MF:C5H8O
MW:84.1164216995239
MDL:MFCD00008633
CID:40230
PubChem ID:70204
Update Time:2024-10-26

1,4-pentadien-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1,4-pentadien-3-ol
    • penta-1,4-dien-3-ol
    • Divinyl carbinol
    • 1,4-Pentadien-3-ol, stabilized
    • 3-Hydroxy-1,4-pentadiene
    • Diethenylmethyl alcohol
    • Divinylcarbinol
    • Divinylmethanol
    • DTXSID00238922
    • MFCD00008633
    • AKOS015915437
    • Penta1,4dien3ol
    • NS00039448
    • SY236737
    • 1,4-Pentadien-3-ol, contains 0.4% hydroquinone as stabilizer, >=96%
    • STL557022
    • CS-0064552
    • EINECS 213-080-9
    • DTXCID50161413
    • BBL103212
    • A10932
    • CCRIS 8963
    • EN300-98370
    • 922-65-6
    • MDL： MFCD00008633
    • Inchi： 1S/C5H8O/c1-3-5(6)4-2/h3-6H,1-2H2
    • InChI Key： ICMWSAALRSINTC-UHFFFAOYSA-N
    • SMILES： OC(C=C)C=C

Computed Properties

  • Exact Mass: 84.05750
  • Monoisotopic Mass: 84.057515
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 49
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 0.865 g/mL at 25 °C(lit.)
  • Boiling Point: 115-116 °C(lit.)
  • Flash Point: Fahrenheit: 89.6 ° f
    Celsius: 32 ° c
  • Refractive Index: n20/D 1.445(lit.)
  • PSA: 20.23000
  • LogP: 0.71930
  • Solubility: Not determined

1,4-pentadien-3-ol Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Warning
  • Hazard Statement： H226-H302-H412
  • Warning Statement： P273-P301+P312+P330-P403+P235
  • Hazardous Material transportation number：UN 1987 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10-22
  • Hazardous Material Identification： Xn
  • HazardClass：3.2
  • PackingGroup：III
  • Safety Term：3.2
  • Packing Group：III
  • Risk Phrases：R10; R22
  • Storage Condition：2-8°C

1,4-pentadien-3-ol Pricemore >>

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1,4-pentadien-3-ol Production Method

Production Method 1

109-94-4 109-94-4
922-65-6 922-65-6
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  rt; rt → 40 °C; 1 h, 30 - 40 °C; 1.5 h, rt; cooled
1.2 1 h, 5 - 15 °C; 1 h, rt
Reference
6,8,10-undecatrien-3- or 4-ol, preparation thereof, and fragrance compositions containing the same
, Japan, , ,

Production Method 2

109-94-4 109-94-4
1826-67-1 1826-67-1
922-65-6 922-65-6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  1 h, 5 - 15 °C; 1 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of 6,8,10-undecatriene-4-one and perfume composition
, Japan, , ,

Production Method 3

109-94-4 109-94-4
1826-67-1 1826-67-1
922-65-6 922-65-6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  1 h, 5 - 15 °C; 1 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of 6,8,10-undeca-triene-3-one and perfume composition
, Japan, , ,

Production Method 4

922-65-6 922-65-6
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  40 °C
1.2 Solvents: Tetrahydrofuran ;  reflux; 1 h, reflux; reflux → 0 °C
1.3 0 °C; 0 °C → 23 °C; 2 h, 23 °C; 23 °C → -20 °C
1.4 Reagents: Hydrochloric acid Solvents: Water
Reference
Enantioselective Total Synthesis of Pladienolide B: A Potent Spliceosome Inhibitor
Ghosh, Arun K.; Anderson, David D., Organic Letters, 2012, 14(18), 4730-4733

Production Method 5

1826-67-1 1826-67-1
922-65-6 922-65-6
Reaction Conditions
1.1 0 °C; 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Construction of Silicon-Containing Seven-Membered Rings by Catalytic [4 + 2 + 1] Cycloaddition through Rhodium Silylenoid
Sasaki, Ikuo ; Ohmura, Toshimichi ; Suginome, Michinori, Organic Letters, 2020, 22(8), 2961-2966

Production Method 6

1826-67-1 1826-67-1
922-65-6 922-65-6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  15 min, 0 °C; 0 °C → rt; 1 - 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
A Cu/Pd Cooperative Catalysis for Enantioselective Allylboration of Alkenes
Jia, Tao; Cao, Peng; Wang, Bing; Lou, Yazhou; Yin, Xuemei; et al, Journal of the American Chemical Society, 2015, 137(43), 13760-13763

Production Method 7

62418-65-9 62418-65-9
922-65-6 922-65-6
Reaction Conditions
1.1 Reagents: Selectfluor Solvents: Acetonitrile ;  3 min, 150 °C
Reference
A Novel, Chemoselective and Efficient Microwave-Assisted Deprotection of Silyl Ethers with Selectfluor
Shah, Syed Tasadaque A.; Singh, Surendra; Guiry, Patrick J., Journal of Organic Chemistry, 2009, 74(5), 2179-2182

Production Method 8

62418-65-9 62418-65-9
922-65-6 922-65-6
Reaction Conditions
1.1 Catalysts: Bromotrimethylsilane Solvents: Methanol ;  5 min, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
The chemoselective and efficient deprotection of silyl ethers using trimethylsilyl bromide
Shah, Syed Tasadaque A.; Guiry, Patrick J., Organic & Biomolecular Chemistry, 2008, 6(12), 2168-2172

Production Method 9

109-94-4 109-94-4
922-65-6 922-65-6
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  rt; rt; rt → 40 °C; 1 h, 30 - 40 °C; 1.5 h, rt; cooled
1.2 1 h, 5 - 15 °C; 1 h, rt
Reference
Preparation of 6,8,10-undecatrien-3-one and its intermediate
, Japan, , ,

Production Method 10

109-94-4 109-94-4
922-65-6 922-65-6
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  rt; 1 h, rt → 40 °C; rt; 1.5 h, rt
1.2 Solvents: Water ;  1 h, 5 - 15 °C; 1 h, rt
Reference
8,9-Epoxyundeca-1,3,5-trienes, their preparation, and perfume compositions containing them
, Japan, , ,

Production Method 11

109-94-4 109-94-4
922-65-6 922-65-6
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  rt; rt → 40 °C; 1 h, 30 - 40 °C; 1.5 h, rt
1.2 1 h, 5 - 15 °C; 1 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of 6,8,10-undeca-triene-2-one and perfume composition
, Japan, , ,

Production Method 12

109-94-4 109-94-4
922-65-6 922-65-6
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  25 °C; 2.5 h, reflux; 0 °C
1.2 0 °C; 1 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Divinylcarbinol Desymmetrization Strategy: A Concise and Reliable Approach to Chiral Hydroxylated Fatty Acid Derivatives
Sugimoto, Kenji ; Kobayashi, Ami; Kohyama, Aki ; Sakai, Haruka; Matsuya, Yuji, Journal of Organic Chemistry, 2021, 86(5), 3970-3980

Production Method 13

107-31-3 107-31-3
1826-67-1 1826-67-1
922-65-6 922-65-6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  < 5 °C; 4 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Thioreductones and derivatives
Schank, Kurt; Buegler, Stephan; Folz, Harald; Schott, Norbert, Helvetica Chimica Acta, 2007, 90(8), 1606-1649

Production Method 14

922-65-6 922-65-6
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
An efficient synthesis of functionalized tricyclo[6.3.1.01.6]dodec-4-enes by a stereoselective intramolecular Diels-Alder reaction
Shishido, Kozo; Hiroya, Kou; Ueno, Yutaka; Fukumoto, Keiichiro; Kametani, Tetsuji; et al, Journal of the Chemical Society, 1986, (5), 829-36

Production Method 15

109-94-4 109-94-4
922-65-6 922-65-6
Reaction Conditions
1.1 Reagents: Magnesium ,  Iodine Solvents: Tetrahydrofuran
Reference
Novel Aspects of the Chemistry of Thioamides
Naylor, Elizabeth Mary, 1987, , ,

Production Method 16

1219113-69-5 1219113-69-5
922-65-6 922-65-6
616-25-1 616-25-1
584-02-1 584-02-1
Reaction Conditions
1.1 Reagents: Methanol ,  Hydrogen Catalysts: Rhodium(1+), [(2,3,5,6-η)-bicyclo[2.2.1]hepta-2,5-diene][(2S,2′S,5S,5′S)-1,1′-(1… Solvents: Methanol ;  1.6 atm, 21 °C
Reference
Stereoselectivity in the rhodium-catalyzed reductions of non-conjugated dienes
Nguyen, Bao; Brown, John M., Advanced Synthesis & Catalysis, 2009, 351(9), 1333-1343

Production Method 17

109-94-4 109-94-4
3536-96-7 3536-96-7
922-65-6 922-65-6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 1 h, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Polymethylene-Based Eight-Shaped Cyclic Block Copolymers
Jiang, Yu; Hadjichristidis, Nikos, Macromolecules (Washington, 2020, 53(1), 267-275

Production Method 18

1826-67-1 1826-67-1
922-65-6 922-65-6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 1 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Olefin-Migrative Cleavage of Cyclopropane Rings through the Nickel-Catalyzed Hydrocyanation of Allenes and Alkenes
Hori, Hiroto; Arai, Shigeru; Nishida, Atsushi, Advanced Synthesis & Catalysis, 2017, 359(7), 1170-1176

Production Method 19

1826-67-1 1826-67-1
922-65-6 922-65-6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; overnight, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
F- Nucleophilic-Addition-Induced Allylic Alkylation
Tian, Panpan; Wang, Cheng-Qiang; Cai, Sai-Hu; Song, Shengjin; Ye, Lu; et al, Journal of the American Chemical Society, 2016, 138(49), 15869-15872

Production Method 20

109-94-4 109-94-4
3536-96-7 3536-96-7
922-65-6 922-65-6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 1 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Synthesis of Well-Defined Polyethylene-Based 3-Miktoarm Star Copolymers and Terpolymers
Zhang, Zhen; Altaher, Maryam; Zhang, Hefeng; Wang, De; Hadjichristidis, Nikos, Macromolecules (Washington, 2016, 49(7), 2630-2638

1,4-pentadien-3-ol Raw materials

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:922-65-6)1,4-戊二烯-3-醇
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Quantity:25KG,200KG,1000KG
Purity:99%
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(CAS:922-65-6)1,4-戊二烯-3-醇
LE1668988
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Quantity:25KG,200KG,1000KG
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